Cas no 3346-57-4 (6-Amino-2-methyl-5-nitropyrimidin-4(1H)-one)

• Product Name: 6-Amino-2-methyl-5-nitropyrimidin-4(1H)-one
• CAS No: 3346-57-4
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• CID: 1031453
• PubChem ID: 135416773
• Update Time: 2025-04-20

6-Amino-2-methyl-5-nitropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-methyl-5-nitropyrimidin-4(1H)-one
• 6-amino-2-methyl-5-nitro-1H-pyrimidin-4-one
• 6-Amino-2-methyl-5-nitro-4(1H)-pyrimidinone
• 6-amino-2-methyl-5-nitro-3H-pyrimidin-4-one
• 6-Amino-2-methyl-5-nitro-pyrimidin-4-on
• 6-Amino-2-methyl-5-nitro-4(3H)-pyrimidinone
• 3346-57-4
• DB-333348
• DTXSID30400094
• AKOS006276868
• SB56216
• 6-amino-5-(nitro)-2-methylpyrimidin-4(3H)-one
• AB-323/25048262
• SCHEMBL17585444
• 6-aMino-2-Methyl-5-nitropyriMidin-4-ol
• 4-amino-2-methyl-5-nitro-1H-pyrimidin-6-one

• Inchi： 1S/C5H6N4O3/c1-2-7-4(6)3(9(11)12)5(10)8-2/h1H3,(H3,6,7,8,10)
• InChI Key： LAULKXZSWRUXNC-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(C)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.04400
• Monoisotopic Mass: 170.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 237.5±50.0 ºC (760 Torr),
• Flash Point: 97.4±30.1 ºC,
• Solubility: Dissolution (66 g/l) (25 º C),
• PSA: 117.85000
• LogP: 1.08540